molecular formula C11H20N2O4 B8692002 Tert-butyl 1-(methoxy(methyl)carbamoyl)cyclopropylcarbamate

Tert-butyl 1-(methoxy(methyl)carbamoyl)cyclopropylcarbamate

Cat. No. B8692002
M. Wt: 244.29 g/mol
InChI Key: LCWCTOTUCCNHIW-UHFFFAOYSA-N
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Description

Tert-butyl 1-(methoxy(methyl)carbamoyl)cyclopropylcarbamate is a useful research compound. Its molecular formula is C11H20N2O4 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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properties

Product Name

Tert-butyl 1-(methoxy(methyl)carbamoyl)cyclopropylcarbamate

Molecular Formula

C11H20N2O4

Molecular Weight

244.29 g/mol

IUPAC Name

tert-butyl N-[1-[methoxy(methyl)carbamoyl]cyclopropyl]carbamate

InChI

InChI=1S/C11H20N2O4/c1-10(2,3)17-9(15)12-11(6-7-11)8(14)13(4)16-5/h6-7H2,1-5H3,(H,12,15)

InChI Key

LCWCTOTUCCNHIW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1(CC1)C(=O)N(C)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 1-tert-butoxycarbonylaminocyclopropanecarboxylic acid (2.32 g, 11.5 mmol) in CH2Cl2 (25 mL) at 0° C. was added N,O-dimethylhydroxylamine hydrochloride (1.24 g, 12.7 mmol), triethylamine (2.57 g, 3.54 mL, 25.4 mmol), and HATU (4.82 g, 12.7 mmol). The reaction mixture was stirred at room temperature for 4 h. The reaction mixture was concentrated under reduced pressure and then partitioned between Et2O and water. The water layer was extracted with Et2O. The combined organic layer was washed with brine, dried (Na2SO4), and concentrated under reduced pressure to yield [1-(methoxy-methyl-carbamoyl)-cyclopropyl]carbamic acid tert-butyl ester which was used in the next step without further purification.
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Synthesis routes and methods II

Procedure details

To a solution of 1-(tert-butoxycarbonylamino)cyclopropanecarboxylic acid (11.00 g, 54.7 mmol, 1.0 eq) in methylene chloride at 0° C. was added N,O-dimethyl hydroxylamine HCl (5.9 g, 60.4 mmol, 1.1 eq), TEA (13.82 g, 13.6 mmol, 2.5 eq) and HATU (22.90 g, 60.2 mmol, 1.1 eq). The resulting reaction mixture was stirred at room temperature under an N2 atmosphere overnight. After TLC showed reaction was completed, the reaction mixture was concentrated, diluted with water and extracted with diethyl ether. The organic layer was washed with brine, dried over Na2SO4 and concentrated to get the desired product as a white solid. Yield: 13.00 g (97.52%).
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